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Compound of Interest

Compound Name: 1,3-Butanediamine

Cat. No.: B1605388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical guidance for the

handling and disposal of 1,3-Butanediamine. The following procedures are critical for ensuring

a safe laboratory environment.

I. Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 1,3-Butanediamine to prevent

exposure. The substance is corrosive to the eyes, skin, and respiratory tract.[1]
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Protection Type Recommended Equipment

Eye and Face Protection
Wear a face shield in combination with chemical

safety goggles.[1]

Hand Protection

Chemical-resistant protective gloves are

required.[1] The specific glove material should

be selected based on breakthrough time and

permeation rate for substances with similar

properties, though specific data for 1,3-

Butanediamine is not readily available.

Skin and Body Protection
Wear a chemical protection suit or appropriate

protective clothing to prevent skin contact.[1]

Respiratory Protection

Use a filter respirator for organic gases and

vapors, adapted to the airborne concentration of

the substance.[1] Work should be conducted in

a well-ventilated area, preferably under a

chemical fume hood.[2]

II. Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize risks of fire, explosion, and

exposure.

Handling:

Work in a well-ventilated area, utilizing local exhaust or breathing protection.[1]

Keep away from open flames, sparks, and smoking, as 1,3-Butanediamine is flammable.[1]

Above 52°C, use a closed system, ventilation, and explosion-proof electrical equipment.[1]

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Practice strict hygiene.[1]
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Storage:

Store in a fireproof, well-closed container.[1]

Keep in a cool, dry, and well-ventilated area.

Store separately from oxidants.[1]

III. Spill and Exposure Response Plan
Immediate and appropriate action is critical in the event of a spill or exposure.

Spill Response:

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Collect leaking and spilled liquid in covered containers as far as possible.[1]

Personal Protection: Responders must wear a chemical protection suit and a filter respirator

for organic gases and vapors.[1]

Ignition Sources: Remove all sources of ignition.[1]

Exposure First Aid:
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air and have them

rest in a half-upright position. Artificial

respiration may be necessary. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing immediately.

Rinse the skin with plenty of water or shower.

Seek immediate medical attention.[1]

Eye Contact

Immediately rinse with plenty of water for

several minutes. Remove contact lenses if

easily possible. Seek immediate medical

attention.[1]

Ingestion

Rinse mouth with water. Give one or two

glasses of water to drink. Do NOT induce

vomiting. Seek immediate medical attention.[1]

IV. Disposal Plan
All waste materials containing 1,3-Butanediamine must be disposed of in accordance with

local, state, and federal regulations.

Collect waste in sealed, properly labeled containers.

Dispose of contents and container to an approved waste disposal plant.[2][3][4][5]

V. Quantitative Data
While a comprehensive Safety Data Sheet (SDS) with specific occupational exposure limits for

1,3-Butanediamine was not identified in the search, the following physical and chemical

properties are available from the PubChem database.
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Property Value Source

Molecular Formula C4H12N2 --INVALID-LINK--

Molecular Weight 88.15 g/mol --INVALID-LINK--

Physical Description Colorless liquid --INVALID-LINK--[1]

Boiling Point 142-150 °C --INVALID-LINK--[1]

Flash Point 52 °C (open cup) --INVALID-LINK--[1]

Relative Density 0.85 (water = 1) --INVALID-LINK--[1]

Vapor Pressure 0.6 kPa at 20 °C --INVALID-LINK--[1]

Solubility in Water Very good --INVALID-LINK--[1]

VI. Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 1,3-
Butanediamine in a laboratory setting.
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Safe Handling Workflow for 1,3-Butanediamine
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Caption: Workflow for the safe handling of 1,3-Butanediamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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